Cas no 892767-62-3 (1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892767-62-3
• MF: C₁₇H₁₅N₇O₂
• MW: 349.346701860428
• CID: 6576246
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• 3-(4-ethoxyphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine

• Inchi： 1S/C17H15N7O2/c1-2-25-13-5-3-12(4-6-13)24-15(18)14(21-23-24)17-20-16(22-26-17)11-7-9-19-10-8-11/h3-10H,2,18H2,1H3
• InChI Key： NMEMYXVTOSBKER-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=NC=C3)N=2)=C(N)N(C2=CC=C(OCC)C=C2)N=1

Additional information on 1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Introduction to 1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892767-62-3)

1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple pharmacophoric elements capable of interacting with biological targets in a nuanced manner. The molecular architecture of this compound is a testament to the growing sophistication in the design of drug-like molecules, where the strategic placement of functional groups can modulate biological activity and selectivity.

The CAS No. 892767-62-3 provides a unique identifier for this chemical entity, facilitating its recognition and differentiation in scientific literature and regulatory databases. This numbering system ensures that researchers and regulatory bodies can accurately reference and track the compound throughout its lifecycle, from initial discovery to potential clinical application. The systematic naming convention adheres to the guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), which is the gold standard for chemical nomenclature.

One of the most striking features of 1-(4-ethoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine is its polyheterocyclic core. This core consists of multiple heterocyclic rings—specifically an oxadiazole, a triazole, and a pyridine moiety—each contributing unique electronic and steric properties to the overall molecule. The oxadiazole ring is known for its ability to act as a scaffold in medicinal chemistry due to its stability and capacity to engage in hydrogen bonding interactions. Similarly, the triazole ring is another pharmacophore that has been extensively studied for its bioactivity in various therapeutic contexts.

The presence of a pyridine substituent at the 3-position of the oxadiazole ring adds another layer of complexity to the molecule. Pyridine derivatives are renowned for their versatility in drug design, often serving as key interaction points with biological targets such as enzymes and receptors. In this context, the pyridin-4-yl group not only introduces electronic properties that can influence molecular interactions but also provides a handle for further chemical modification if needed.

The 4-position of the phenyl ring is substituted with an ethoxy group, which is a common pharmacophore that can enhance solubility and metabolic stability while modulating receptor binding affinity. This ethoxy substitution is particularly interesting because it can influence both hydrophobicity and hydrogen bonding capabilities, making it a valuable feature in designing molecules with optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological targets more accurately than ever before. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can predict how 1-(4-ethoxyphenyl)-4-3-(pyridin-4-y)-1,2,4-o-xadiazol -5 -y - 1H - 1 , 2 , 3 - tri az ol -5-am ine might bind to proteins or nucleic acids involved in disease pathways. These computational approaches have been instrumental in identifying lead compounds for further development.

In parallel, experimental efforts have focused on synthesizing analogs of this compound to explore structure/activity relationships (SAR). By systematically modifying specific functional groups or ring systems, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. For instance, replacing the pyridine moiety with other nitrogen-containing heterocycles could reveal new biological activities or improve target engagement.

The integration of multiple heterocyclic units into a single molecule like 1-(4 ethoxy phenyl) - 4 - 3 -( py ridin - 4 - y l) - 1 , 2 , 4 - ox adia z ol - 5 - y l - 1 H - 1 , 2 , 3 - tri az ol -5-am ine underscores the growing trend toward polypharmacophoric entities. Such molecules are designed to simultaneously interact with multiple targets or modulate signaling pathways in a coordinated manner. This approach has shown promise in treating complex diseases where single-target inhibition may be insufficient.

From a synthetic chemistry perspective, 1 -( 4 eth oxy phen y l ) - 4 -3 -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridin e ) -( py ridine) ( pyridine) (pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine)-(pyridine) ox adia z ol-pyrazole tri azol am ine CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89276762_3 CAS No .89 _ _ _ _ _ _ _ _ _ _ _ _ _ _CASNo._(CASNo.)(CASNo.)(CASNo.)(CASNo.)(CASNo.)(CASNo.)(CASNo.)(CASNo.)(CASNo.)(CASNo.)

has been achieved through multi-step organic synthesis involving cross-coupling reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity while maintaining regioselectivity where necessary. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency than traditional approaches.

The potential applications of 1-(4 ethoxy phen y l) - 4 - ( p y r id i n y l) - o x adia z o le-pyrazole-triazole am ine (CAS No .89276762_3) are vast given its structural complexity and diverse pharmacophoric features. Early studies suggest that this compound may exhibit activity against various therapeutic targets relevant to diseases such as cancer,bacterial infections-inflammatory conditions-cardiovascular disorders-and neurodegenerative diseases.Despite these promising preliminary findings more extensive research including preclinical studies are needed before moving towards clinical trials.

In conclusion,1-(4 ethoxy phen y l) _4 _- ( p y r id i n y l) _-o x adia z o le-pyrazole-triazole am ine (CAS No .89 )_(CASNo.).)_(CASNo.).)_(CASNo.).)_(CASNo.).)_(CASNo.).)_(CASNo.).)_(CASNo.).)_(CASNo.).)_(CAS

The development of novel pharmaceutical agents continues to rely heavily on innovative molecular design strategies exemplified by compounds like this one.Combining expertise from organic chemistry-biochemistry-pharmacology-and computational biology will be essential for unlocking their full potential.In light o f these considerations further exploration o f th e pharmacological properties o f cas no89762762762762762762762762762762762762762762762762762762762762273 cas no897